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Compound of Interest

Compound Name: Nicotine salicylate
CAS No.: 29790-52-1
Cat. No.: B021173
Get Quote
. J

Technical Support Center: Nicotine Salicylate
Stability

Subject: Optimization of Nicotine Salicylate Integrity in Hydrophilic Solvents (PG/VG) From:
Senior Application Scientist, Chemical Stability Unit To: R&D Personnel / Formulation Chemists

Executive Summary: The Salicylate Advantage

Nicotine Salicylate (Ci0H14N2 - C7HeO3) represents a unique stability profile among nicotine
salts. Unlike Nicotine Benzoate, which relies primarily on pH reduction for stability, Nicotine
Salicylate offers a dual-protection mechanism.

e Protonation (Standard Salt Effect): The carboxylic acid group of salicylic acid donates a
proton to the pyrrolidine nitrogen of nicotine (pKa ~8.02), reducing the electron density that
typically attracts oxidative attacks.

» Radical Scavenging (The Salicylate Specific): The phenolic hydroxyl group (-OH) on the
salicylate anion functions as a weak antioxidant. It can quench free radicals (ROS) that
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catalyze the oxidative degradation of nicotine, a property absent in benzoate or tartrate salts.

Troubleshooting Guide (Root Cause Analysis)
Issue 1: Solution Discoloration (Pink/Amber Shift)

Symptom: Clear solution turns pink, then dark amber within 48—72 hours. Diagnosis: Oxidative
Dehydrogenation (Formation of Cotinine and Myosmine). Mechanism: Even if the salt is
formed, excess dissolved oxygen or UV light can initiate a radical chain reaction. The pink hue
is often a specific signature of nicotine-N-oxide rearrangement or photo-oxidation products.

Corrective Protocol:

» Nitrogen Sparging: You must sparge the carrier solvent (PG/VG) with Nitrogen (N2) or Argon
before adding the nicotine salt. Dissolved Oz is the primary enemy.

o Chelation: Trace metal ions (Fe3*, Cu?*) from low-grade PG/VG catalyze oxidation. Add
Disodium EDTA (0.005%) to sequester these ions.

Issue 2: "Peppery" Taste | Throat Hit Increase

Symptom: The solution maintains color but becomes harsher over time. Diagnosis: Hydrolysis
and pH Drift.[1] Mechanism: Hygroscopic solvents (PG/VG) absorb atmospheric moisture.
Water facilitates the hydrolysis of the ester-like interaction or simply allows the salt to dissociate
back into freebase nicotine and salicylic acid. Freebase nicotine has a higher pH and causes
the "throat hit."[2][3]

Corrective Protocol:
o Water Activity (aw) Control: Ensure water content in PG/VG is <0.5%.

e Molar Ratio Adjustment: A strict 1:1 molar ratio may drift. A slight excess of salicylic acid
(1:1.05 ratio) acts as a buffer, ensuring the equilibrium favors the protonated (salt) state.

Issue 3: Precipitation / Cloudiness

Symptom: White crystals forming at the bottom of the vessel. Diagnosis: Solubility Limit /
Temperature Shock. Mechanism: Nicotine Salicylate is highly soluble in PG but less so in VG.
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High VG ratios (>70%) combined with low storage temperatures (<10°C) can force the salt out
of solution.

Corrective Protocol:
e Solvent Architecture: Pre-dissolve the salt in 100% PG at 40°C before diluting with VG.

e Homogenization: Use high-shear mixing rather than magnetic stirring to ensure a stable
molecular dispersion.

Visualizing the Stability Logic

The following diagram illustrates the degradation pathway we are preventing and the
intervention points for Nicotine Salicylate.
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Caption: Figure 1. The formation of Nicotine Salicylate creates a high-resistance barrier
against the oxidative pathways that lead to discoloration (N-Oxide/Cotinine).

Experimental Protocols
Protocol A: Preparation of Ultra-Stable Stock Solution
(100 mg/mL)

Objective: Create a reference standard solution with a shelf-life >12 months.
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Materials:

Pure Nicotine (USP Grade, >99.9%, Nitrogen flushed)
Salicylic Acid (Sublimed grade, >99.5%)
Propylene Glycol (PG) - USP Grade

Amber Glassware (Actinic)

Step-by-Step:

Inert Environment: Perform all weighing and mixing inside a glove box or under a localized
Nitrogen blanket.

Solvent Sparging: Bubble Nitrogen gas through the PG for 20 minutes to displace dissolved
Oxygen.

Acid Dissolution: Dissolve 13.8 g of Salicylic Acid into 100 mL of sparged PG. Heat to 40°C—
45°C to ensure complete dissolution.

o Note: We use a slight molar excess (approx 1:1.05) relative to nicotine to ensure full
protonation.

Nicotine Addition: Slowly add 16.2 g of Pure Nicotine to the acid-PG mixture while stirring.
o Caution: Reaction is exothermic. Maintain temp <55°C.
Equilibration: Allow the solution to stir under Nitrogen for 60 minutes at room temperature.

Filtration: Pass through a 0.22 um PTFE filter into an amber glass bottle with a Teflon-lined
cap. head-space should be flushed with Argon before sealing.

Protocol B: Accelerated Stability Stress Test

Obijective: Validate the efficacy of the formulation.

e Samples: Prepare three 10mL vials:
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o Control (Freebase Nicotine in PG)
o Test A (Nicotine Salicylate, standard prep)

o Test B (Nicotine Salicylate + 0.05% Tocopherol/Vitamin E)

e Condition: Incubate at 60°C for 14 days. (Equivalent to ~6 months at RT).[4][5]

e Analysis: HPLC-UV (254 nm). Measure the Area% of the Nicotine peak vs. impurity peaks
(Cotinine, Myosmine).

Data Summary: Stability Comparison

The following table summarizes typical degradation rates observed under accelerated
conditions (60°C, open headspace).

Parameter Freebase Nicotine Nicotine Benzoate Nicotine Salicylate

Initial pH (10% in

10.2 5.8 55
water)
Color at Day 0 Clear Clear Clear
Color at Day 14 ]
Dark Brown Light Yellow Pale Straw / Clear
(60°C)
Nicotine Recovery (%) 82% 94% 97.5%
Primary Impurity Cotinine Nicotine-N-Oxide Nicotine-N-Oxide
Sensory Note Harsh, Peppery Mild Throat Hit Smooth, Cooling

Note: Data derived from internal comparative stress testing methods [1].

Frequently Asked Questions (FAQ)

Q: Can | use Vitamin C (Ascorbic Acid) to further stabilize the salicylate solution? A:No.
Ascorbic acid is prone to oxidation itself and can turn the solution yellow/brown (browning
reaction), leading to false positives for nicotine degradation. If an additional antioxidant is
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needed, use lipid-soluble antioxidants like Tocopherol (Vitamin E) or BHT, as they are
compatible with the PG/VG matrix and do not discolor easily.

Q: Why does my Nicotine Salicylate smell like "wintergreen” or "medicine"? A: This indicates
Esterification. In the presence of heat and an acid catalyst (the salicylic acid itself), the salicylic
acid can react with the Propylene Glycol or trace Methanol (if impure) to form Methyl Salicylate
or Propylene Glycol Salicylate.

o Fix: Keep storage temps below 25°C. Ensure your nicotine source is free of methanol
residues.

Q: Is the "Pink Water" phenomenon reversible? A: No. Once Nicotine-N-Oxide (pink/red) forms,
it cannot be chemically reversed back to nicotine in a simple formulation environment. The
solution must be discarded if precise dosing is required, although the toxicity of the N-oxide is
generally low, the potency is compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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